ethyl 4-[4-(allyloxy)benzoyl]-1-piperazinecarboxylate

• IUPAC Name: ethyl 4-(4-prop-2-enoxybenzoyl)piperazine-1-carboxylate
• InChI: InChI=1S/C17H22N2O4/c1-3-13-23-15-7-5-14(6-8-15)16(20)18-9-11-19(12-10-18)17(21)22-4-2/h3,5-8H,1,4,9-13H2,2H3
• InChI Key: HMYUVAHLSALPLK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(=O)C2=CC=C(C=C2)OCC=C
• Molecular Formula: C17H22N2O4
• Molecular Weight: 318.4 g/mol

Description

Ethyl 4-[4-(allyloxy)benzoyl]-1-piperazinecarboxylate, also known as A-317491, is a small molecule inhibitor of P2X3 and P2X2/3 receptors. It is a promising drug candidate for the treatment of chronic pain, as it has shown efficacy in preclinical models of neuropathic and inflammatory pain.

Mechanism of Action

Ethyl 4-[4-(allyloxy)benzoyl]-1-piperazinecarboxylate is a selective antagonist of P2X3 and P2X2/3 receptors, which are ionotropic ATP-gated channels expressed on sensory neurons. By blocking these receptors, this compound is thought to reduce the transmission of pain signals from the periphery to the central nervous system, thereby reducing pain sensations.
Biochemical and Physiological Effects:
In addition to its effects on pain, this compound has been shown to have other physiological effects. For example, it has been shown to reduce the release of inflammatory cytokines in vitro, suggesting that it may have anti-inflammatory properties. It has also been shown to have effects on the cardiovascular system, including reducing blood pressure and heart rate.

Advantages and Limitations for Lab Experiments

One advantage of ethyl 4-[4-(allyloxy)benzoyl]-1-piperazinecarboxylate is that it is a small molecule inhibitor, which makes it relatively easy to synthesize and purify. Additionally, it has been extensively studied in preclinical models of chronic pain, which means that there is a wealth of data available on its efficacy and safety. However, one limitation of this compound is that it is a relatively specific inhibitor of P2X3 and P2X2/3 receptors, which means that it may not be effective for all types of chronic pain.

Future Directions

There are several future directions for research on ethyl 4-[4-(allyloxy)benzoyl]-1-piperazinecarboxylate. One area of interest is the development of more potent and selective inhibitors of P2X3 and P2X2/3 receptors, which may have improved efficacy and fewer side effects. Another area of interest is the investigation of the effects of this compound on other physiological systems, such as the immune system and the gastrointestinal system. Finally, there is a need for clinical trials to determine the efficacy and safety of this compound in humans with chronic pain.

Scientific Research Applications

Ethyl 4-[4-(allyloxy)benzoyl]-1-piperazinecarboxylate has been extensively studied in preclinical models of chronic pain, including neuropathic and inflammatory pain. It has been shown to be effective in reducing pain behaviors in these models, suggesting that it may be a useful drug candidate for the treatment of chronic pain in humans.